Cas no 59454-35-2 ([1,1'-Biphenyl]-4-carbonitrile, 4'-decyl-)

[1,1'-Biphenyl]-4-carbonitrile, 4'-decyl- Properties

Names and Identifiers

• 4'-Decyl-[1,1'-biphenyl]-4-carbonitrile
• [1,1'-Biphenyl]-4-carbonitrile,4'-decyl-
• 10CB
• 4-(4-decylphenyl)benzonitrile
• 4-Cyano-4'-decylbiphenyl
• [1,1'-Biphenyl]-4-carbonitrile, 4'-decyl-
• 4'-Decyl-biphenyl-4-carbonitrile
• 4'-Decyl-4-biphenylcarbonitrile
• 4'-decyl[1,1'-biphenyl]-4-carbonitrile
• (1,1'-Biphenyl)-4-carbonitrile, 4'-decyl-
• 4-(4-decylphenyl)benzenecarbonitrile
• 4'-Decyl(1,1'-biphenyl)-4-carbonitrile
• C23H29N
• PubChem3141
• BAS 01123766
• 4-decyl-4'-cyanobiphenyl
• CS-0152249
• SCHEMBL1894341
• FT-0654249
• 59454-35-2
• DTXSID5069332
• A832327
• 5838-95-9
• NS00034169
• EINECS 261-770-3
• AKOS005383329
• DS-16800
• MFCD01218035
• STK042856
• 10cb
• 4\\'-Decyl-[1,1\\'-biphenyl]-4-carbonitrile
• GLGZJMAYDWXROS-UHFFFAOYSA-N
• 4'-decylbiphenyl-4-carbonitrile
• +Expand

• MDL： MFCD01218035
• InChIKey： GLGZJMAYDWXROS-UHFFFAOYSA-N
• Inchi： 1S/C23H29N/c1-2-3-4-5-6-7-8-9-10-20-11-15-22(16-12-20)23-17-13-21(19-24)14-18-23/h11-18H,2-10H2,1H3
• SMILES： N#CC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 319.23000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Monoisotopic Mass: 319.229999929g/mol
• Heavy Atom Count: 24
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.4
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 6.90848
• PSA: 23.79000
• Boiling Point: 459.5°C at 760 mmHg